Cas no 1213330-76-7 ((1S)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine)

• Product Name: (1S)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine
• CAS No: 1213330-76-7
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6567193
• PubChem ID: 40465622
• Update Time: 2025-05-19

(1S)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine
• (S)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine
• (S)-1-(5-bromo-2-methoxyphenyl)ethanamine
• Benzenemethanamine, 5-bromo-2-methoxy-α-methyl-, (αS)-

• Inchi： 1S/C9H12BrNO/c1-6(11)8-5-7(10)3-4-9(8)12-2/h3-6H,11H2,1-2H3/t6-/m0/s1
• InChI Key： RLQGTCFNDMNKTC-LURJTMIESA-N
• SMILES： [C@H](C1=CC(Br)=CC=C1OC)(N)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (1S)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine

Chemical Profile of (1S)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine (CAS No. 1213330-76-7)

The compound (1S)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine, identified by its CAS number 1213330-76-7, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a chiral center, which imparts unique stereochemical properties and influences its biological activity. The presence of both a bromo and methoxy substituent on the aromatic ring enhances its potential as a building block in the synthesis of more complex pharmacophores.

In recent years, there has been a surge in interest regarding the development of novel therapeutic agents derived from structurally diverse scaffolds. The (1S)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine molecule, with its distinct structural features, has been explored for its potential applications in drug discovery. Specifically, the amine functional group provides a reactive site for further chemical modifications, making it a valuable intermediate in the synthesis of peptidomimetics and other bioactive molecules.

One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors targeting various biological pathways. The bromo and methoxy groups not only contribute to the molecule's lipophilicity but also serve as handles for selective interactions with biological targets. This has led to several studies investigating its efficacy as an inhibitor of enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Molecular docking studies have suggested that (1S)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine can interact with specific pockets on target proteins, potentially modulating their activity. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and enantiomeric purity. The stereochemistry at the chiral center is particularly critical, as it determines the biological activity of the final product. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral resolution techniques, have been employed to ensure the correct configuration of the amine group.

In clinical research, derivatives of (1S)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine have shown promise in preclinical models. Studies have demonstrated that certain analogs exhibit significant anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Additionally, their ability to cross the blood-brain barrier has opened new avenues for treating central nervous system disorders.

The pharmaceutical industry has recognized the potential of this compound class, leading to several patents being filed for novel derivatives with enhanced therapeutic efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to explore new applications and optimize synthetic routes for large-scale production.

Looking ahead, the continued investigation into (1S)-1-(5-bromo-2-methoxyphenyl)ethan-1-amine and its derivatives is expected to yield significant breakthroughs in drug discovery. The integration of machine learning algorithms for virtual screening and design has further accelerated the process of identifying promising candidates for further development. As our understanding of biological pathways grows more sophisticated, compounds like this will play an increasingly important role in developing targeted therapies.